Cas no 1804438-86-5 (2-Amino-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1804438-86-5
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 4798125
• Update Time: 2025-10-30

2-Amino-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3-methylpyridin-2-amine
• 2-Amino-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H8F2N2/c1-4-5(6(8)9)2-3-11-7(4)10/h2-3,6H,1H3,(H2,10,11)
• InChI Key： CFTKARRODMNJEI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 2-Amino-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804438-86-5): Properties, Applications, and Industry Insights

2-Amino-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804438-86-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a pyridine core substituted with an amino group, a difluoromethyl group, and a methyl group, offering versatile reactivity for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated pyridines like 2-Amino-4-(difluoromethyl)-3-methylpyridine is driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Recent studies highlight its role in optimizing lead compounds for central nervous system (CNS) drugs, addressing key challenges in blood-brain barrier permeability. Industry reports indicate a 23% annual growth in the fluorine-containing pharmaceuticals market, positioning this compound as a valuable intermediate for next-generation therapies.

From a synthetic chemistry perspective, CAS 1804438-86-5 demonstrates remarkable regioselectivity in cross-coupling reactions, making it ideal for structure-activity relationship (SAR) studies. Its difluoromethyl group serves as a bioisostere for hydroxyl or carbonyl functionalities, a strategy increasingly adopted in medicinal chemistry to improve drug-like properties. Analytical data shows the compound's stability under standard storage conditions (2-8°C in inert atmosphere), with HPLC purity typically exceeding 98% in commercial samples.

Environmental and regulatory aspects of 2-Amino-4-(difluoromethyl)-3-methylpyridine production align with green chemistry principles, with manufacturers implementing atom-economical synthesis routes. The compound's low ecotoxicity profile makes it suitable for sustainable crop protection formulations, responding to the agricultural sector's demand for environmentally friendly pesticides. Recent patent analyses reveal innovative applications in OLED materials, leveraging its electron-transport characteristics for organic electronics.

Quality control protocols for 1804438-86-5 emphasize rigorous spectroscopic characterization, including 1H/19F NMR and LC-MS validation. The global supply chain for this high-value chemical has expanded significantly, with cGMP-compliant facilities offering kilogram-scale production. Market intelligence suggests particular interest from biotech startups focusing on precision medicine platforms, where the compound's structural versatility enables rapid library synthesis for high-throughput screening.

Emerging research directions for 2-Amino-4-(difluoromethyl)-3-methylpyridine include its potential in proteolysis targeting chimeras (PROTACs) design and covalent inhibitor development. The compound's hydrogen bond donor/acceptor pattern makes it particularly valuable for fragment-based drug discovery approaches. Analytical method development continues to advance, with recent publications detailing UPLC-MS/MS techniques for trace-level quantification in biological matrices.

From a commercial standpoint, CAS 1804438-86-5 represents a strategic research chemical for pharmaceutical companies investing in fluorine chemistry capabilities. Pricing trends reflect its status as a premium intermediate, with current market values ranging $1,200-$2,500 per gram depending on purity and batch size. The compound's intellectual property landscape shows increasing patent activity, particularly in oncological applications and neurodegenerative disease research areas.

Technical handling of 2-Amino-4-(difluoromethyl)-3-methylpyridine requires standard laboratory safety precautions, with SDS documentation recommending nitrile glove protection and fume hood use during weighing operations. Stability studies indicate excellent shelf life when stored properly, though manufacturers recommend argon blanket protection for long-term storage. The compound's physicochemical properties (including logP 1.2 and pKa 5.8) make it particularly suitable for formulation development in aqueous systems.

Future outlook for 1804438-86-5 remains positive as the pharmaceutical industry continues prioritizing fluorinated scaffolds. Market analysts project increased utilization in antibody-drug conjugates and radiopharmaceuticals, capitalizing on the difluoromethyl group's unique properties. Ongoing process chemistry innovations aim to reduce production costs while maintaining the exceptional regiochemical purity that distinguishes this specialty chemical in competitive markets.